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Compound of Interest

Compound Name: Z-7-Tetradecenal

Cat. No.: B104267 Get Quote

Executive Summary:

(Z)-7-Tetradecenal is an unsaturated fatty aldehyde primarily recognized as a potent sex

pheromone for numerous lepidopteran insect species, including significant agricultural pests

like the citrus flower moth (Prays citri) and the olive moth (Prays oleae).[1][2] While its role as

an insect semiochemical is well-established, its direct function as a plant-synthesized defense

compound is an area of emerging interest with some evidence suggesting it may be produced

by certain plants to deter herbivory.[3] This technical guide provides an in-depth analysis of

(Z)-7-tetradecenal, focusing on its dual role as an ecological mediator and a tool in plant

protection. It covers the known biosynthetic pathways in insects, provides a framework for

general plant defense signaling, summarizes quantitative data on its application in pest

management, and details relevant experimental protocols for its study. This document is

intended for researchers, scientists, and professionals in drug and pesticide development.

Introduction to (Z)-7-Tetradecenal
Chemical and Physical Properties
(Z)-7-Tetradecenal (C₁₄H₂₆O) is a long-chain, monounsaturated aldehyde belonging to the

class of organic compounds known as fatty aldehydes.[4][5] It possesses a linear 14-carbon

chain with a cis-configured double bond between the seventh and eighth carbon atoms, which

is crucial for its biological activity.[3]

Molecular Formula: C₁₄H₂₆O[5]
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Molecular Weight: 210.36 g/mol [5]

Appearance: Colorless to pale yellow liquid[6][7]

Classification: Fatty Acyls, Fatty aldehydes[4]

Primary Biological Role: Insect Pheromone
The principal and most studied function of (Z)-7-tetradecenal is as a species-specific sex

pheromone.[1] In species such as the citrus flower moth (Prays citri), the female releases the

pheromone to attract males for mating.[2] This high specificity makes it an invaluable tool for

monitoring and controlling pest populations in agricultural settings.[1]

Role in Plant Defense Mechanisms
The involvement of (Z)-7-tetradecenal in plant defense is primarily understood within an

ecological context and through its application in integrated pest management (IPM), rather than

as a classical, broadly-acting plant secondary metabolite.

Direct Plant Defense
Some preliminary studies suggest that (Z)-7-tetradecenal is produced by certain plants as a

direct defense mechanism.[3] In this context, it may act as a feeding deterrent against specific

insect herbivores.[3] However, the specific plant species that produce it, the biosynthetic

pathways involved, and the precise mechanisms of deterrence are not yet well-documented

and represent a significant knowledge gap.

Application in Plant Protection and Integrated Pest
Management (IPM)
The most significant role of (Z)-7-tetradecenal in protecting plants is its use as a synthetic

agent in IPM strategies. These strategies leverage the pheromone's powerful attraction to male

moths to reduce crop damage and decrease reliance on broad-spectrum insecticides.[1]

Mating Disruption: High concentrations of synthetic (Z)-7-tetradecenal are released from

dispensers in an orchard or field. This creates false trails that confuse male moths,
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preventing them from locating females and thereby disrupting mating and reducing the

subsequent larval population.[3]

Mass Trapping: Pheromone-baited traps are used to attract and capture a large number of

male moths.[2][8] This method significantly reduces the male population available for mating,

leading to a decrease in pest density and crop infestation.[8] Field trials have demonstrated

that these pheromone-based strategies can reduce the need for conventional pesticides by

over 60%.[3]

Biosynthesis and Perception
Biosynthesis Pathway (Insect Model)
The biosynthesis of (Z)-7-tetradecenal has been primarily elucidated in moths and originates

from fatty acid metabolism.[1] The process begins with common saturated fatty acids, which

undergo a series of enzymatic modifications.

Precursor Formation: The pathway starts with C16 or C18 saturated fatty acids, such as

palmitic or stearic acid, derived from the fatty acid synthase (FAS) pathway.[1]

Desaturation: A key enzymatic step involves a Δ11-desaturase, which introduces a cis-

double bond at the 11th carbon position of the fatty acyl precursor.[3]

Chain Modification and Functional Group Conversion: The resulting unsaturated fatty acid

undergoes chain shortening and modification by other enzymes, which ultimately convert the

carboxyl group to an aldehyde, yielding (Z)-7-tetradecenal.
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Figure 1: Biosynthesis of (Z)-7-Tetradecenal in Insects
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Figure 1: Insect biosynthesis pathway for (Z)-7-tetradecenal.

Perception (Insect Model)
In insects, the perception of (Z)-7-tetradecenal is a highly specific process mediated by the

olfactory system. The aldehyde binds to specific olfactory receptors (ORs) located on the

dendrites of olfactory receptor neurons (ORNs), which are housed in the insect's antennae.[1]

This binding event triggers a signal transduction cascade, leading to an electrical signal that is

processed by the insect's brain, resulting in attraction behavior.[3]

General Plant Defense Signaling Pathways
While the specific signaling cascade involving (Z)-7-tetradecenal in plants is unknown, any

potential role would operate within the established framework of plant immunity. Plants respond

to herbivory through a complex network of signals that activate defenses.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b104267?utm_src=pdf-body-img
https://www.benchchem.com/product/b104267
https://www.smolecule.com/products/s782785
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Recognition: Physical damage from an herbivore, along with chemical cues from its saliva

(Herbivore-Associated Molecular Patterns, or HAMPs), are recognized by plant cell

receptors.[9]

Early Signaling: This recognition rapidly triggers downstream events, including an influx of

calcium ions (Ca²⁺) and the activation of mitogen-activated protein kinase (MAPK) cascades.

[9][10]

Hormone Synthesis: These early signals stimulate the biosynthesis of key defense

hormones, primarily jasmonic acid (JA) in response to chewing herbivores.[11]

Transcriptional Regulation: JA accumulation leads to the degradation of Jasmonate ZIM-

domain (JAZ) repressor proteins. This frees up transcription factors like MYC2 to activate the

expression of a wide array of defense-related genes.[11]

Defense Compound Production: The activation of these genes results in the synthesis and

release of defensive compounds, including toxic secondary metabolites and herbivore-

induced plant volatiles (HIPVs), which can deter the herbivore or attract its natural enemies.

[12]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9963955/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9963955/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9785534/
https://www.mdpi.com/1422-0067/23/7/3945
https://www.mdpi.com/1422-0067/23/7/3945
https://pmc.ncbi.nlm.nih.gov/articles/PMC8910576/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: Generalized Plant Defense Signaling Upon Herbivory
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Figure 2: A generalized signaling pathway for herbivore defense.

Quantitative Data Presentation
Quantitative data on the direct defensive effects of (Z)-7-tetradecenal produced by plants is

currently unavailable. However, extensive data exists on its efficacy in IPM applications.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b104267?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


IPM
Strategy

Target Pest Crop
Efficacy
Metric

Result Source(s)

Mating

Disruption

General

Lepidopteran

Pests

Olive, Citrus
Pesticide

Reduction
>60% [3]

Mass

Trapping

Prays citri

(Citrus

Flower Moth)

Lemon

Infestation

Reduction

(Season 1)

77.75% [3]

Mass

Trapping

Prays citri

(Citrus

Flower Moth)

Lemon

Infestation

Reduction

(Season 2)

68.81% [3]

Mass

Trapping

Prays citri

(Citrus

Flower Moth)

Lemon
Cost

Comparison

Significantly

cheaper than

3-6

insecticide

sprays/year

[8]

Experimental Protocols
Investigating the role of (Z)-7-tetradecenal in plants requires specialized methods for the

collection and analysis of volatile organic compounds (VOCs).

Protocol: Dynamic Headspace Volatile Collection
This method is used to collect VOCs emitted from living plant tissue into the surrounding air.

Enclosure: Carefully enclose the plant tissue of interest (e.g., a leaf, flower, or whole plant) in

a clean, inert chamber made of glass or Teflon. Avoid materials like plastic or rubber that can

release contaminating volatiles.[13]

Airflow: Create a dynamic system by pulling charcoal-filtered, purified air into the chamber at

a controlled flow rate (e.g., 100-500 mL/min).

Trapping: Pass the air exiting the chamber through an adsorbent trap containing a material

like Porapak Q or Tenax TA. The volatiles will adsorb onto the trap material.
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Sampling Duration: Collect volatiles for a defined period, typically ranging from 1 to 24 hours,

depending on the emission rate of the plant.

Elution: After collection, elute the trapped volatiles from the adsorbent using a small volume

of a high-purity solvent, such as hexane or dichloromethane, in preparation for analysis.

Protocol: Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is the gold standard for separating and identifying volatile compounds.

Injection: Inject a small aliquot (e.g., 1 µL) of the solvent extract from the headspace

collection into the GC injector port.

Separation: The sample is vaporized and carried by an inert gas (e.g., helium) through a

long, thin capillary column. The column's stationary phase separates compounds based on

their volatility and chemical properties.

Detection and Ionization (MS): As compounds elute from the GC column, they enter the

mass spectrometer, where they are fragmented into characteristic ions.

Identification: The resulting mass spectrum (a plot of ion abundance vs. mass-to-charge

ratio) serves as a chemical fingerprint. This spectrum is compared to spectral libraries (e.g.,

NIST) and to the spectrum of an authentic (Z)-7-tetradecenal standard to confirm its identity.

Quantification: The abundance of the compound can be quantified by comparing the peak

area in the chromatogram to a calibration curve generated from known concentrations of the

authentic standard.
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Figure 3: Experimental Workflow for Plant Volatile Analysis
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Figure 3: Workflow for the analysis of plant-emitted volatiles.
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Conclusion and Future Directions
(Z)-7-tetradecenal is a molecule with a well-defined and powerful role in insect communication,

which has been successfully exploited for eco-friendly plant protection.[3] Its function as a

direct, endogenous plant defense compound is plausible but remains largely unsubstantiated

and requires further investigation.

Future research should focus on:

Screening Plant Species: Systematically screening a wide range of plant species, especially

those co-evolving with insects that use this pheromone, to identify endogenous production of

(Z)-7-tetradecenal.

Elucidating Biosynthetic Pathways in Plants: If production is confirmed, identifying the plant

genes and enzymes responsible for its biosynthesis.

Genetic Engineering: Exploring the potential to engineer crop plants to produce (Z)-7-

tetradecenal as a built-in defense mechanism, either to deter herbivores directly or to disrupt

the reproduction of pests, a concept known as "in-planta pheromone production."[3]

A deeper understanding of this compound's role in plant biology could unlock novel and

sustainable strategies for crop protection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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